![molecular formula C19H19F3N2O4 B2590767 2,3-dimethoxy-N-(4-(2-oxo-2-((2,2,2-trifluoroethyl)amino)ethyl)phenyl)benzamide CAS No. 1235118-07-6](/img/structure/B2590767.png)
2,3-dimethoxy-N-(4-(2-oxo-2-((2,2,2-trifluoroethyl)amino)ethyl)phenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2,3-dimethoxy-N-(4-(2-oxo-2-((2,2,2-trifluoroethyl)amino)ethyl)phenyl)benzamide, also known as TFB-TBOA, is a potent and selective inhibitor of glutamate transporters. It has been extensively studied for its potential therapeutic applications in various neurological disorders.
Scientific Research Applications
Novel Insecticide Development
Research has identified compounds with structural elements similar to 2,3-dimethoxy-N-(4-(2-oxo-2-((2,2,2-trifluoroethyl)amino)ethyl)phenyl)benzamide as novel insecticides. These compounds exhibit strong insecticidal activity, particularly against lepidopterous pests. Their unique chemical structure, featuring trifluoroethyl and dimethoxy groups, suggests potential for pest control applications in agriculture and horticulture (Tohnishi et al., 2005).
Antimicrobial and Anti-HIV Agents
Benzamide derivatives, including those with dimethoxy substitutions, have been synthesized and evaluated for their antimicrobial and anti-HIV activities. These studies indicate the potential of such compounds in developing new treatments for infectious diseases, highlighting their relevance in pharmaceutical research (Patel & Chikhalia, 2006).
Polymer Science Applications
Compounds with trifluoroethyl and dimethoxy groups have been utilized in the synthesis of new polyamides with high organo-solubility and thermal stability. These materials could find applications in advanced technologies, including electronics, aerospace, and automotive industries, where high-performance materials are required (Bera et al., 2012).
Anti-Tubercular Compounds
Research on compounds incorporating benzamide derivatives has led to the development of new anti-tubercular scaffolds. These studies are crucial for addressing drug-resistant strains of tuberculosis, showcasing the compound's potential in medicinal chemistry and drug development (Nimbalkar et al., 2018).
Synthesis of Heterocyclic Compounds
The structural framework of this compound is conducive to the synthesis of complex heterocyclic compounds. These compounds are valuable in various chemical processes and could lead to the discovery of new drugs with unique modes of action (Abdallah et al., 2009).
properties
IUPAC Name |
2,3-dimethoxy-N-[4-[2-oxo-2-(2,2,2-trifluoroethylamino)ethyl]phenyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19F3N2O4/c1-27-15-5-3-4-14(17(15)28-2)18(26)24-13-8-6-12(7-9-13)10-16(25)23-11-19(20,21)22/h3-9H,10-11H2,1-2H3,(H,23,25)(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDKUYAGSPGQQLA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1OC)C(=O)NC2=CC=C(C=C2)CC(=O)NCC(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19F3N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.